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Compound of Interest

Compound Name:
2,2-Difluorobenzo[d][1,3]dioxol-5-

amine

Cat. No.: B074831 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2,2-Difluorobenzo[d]dioxol-

5-amine

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analysis of 2,2-Difluorobenzo[d]dioxol-5-amine, a key intermediate in various

chemical syntheses. The information is intended for researchers, scientists, and professionals

in the field of drug development and chemical manufacturing.

Core Physicochemical Properties
2,2-Difluorobenzo[d]dioxol-5-amine, with the CAS number 1544-85-0, is a fluorinated aromatic

amine.[1] Its physicochemical properties are summarized in the table below, providing a clear

comparison of its key characteristics.
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Property Value Source(s)

Molecular Formula C7H5F2NO2 [1]

Molecular Weight 173.12 g/mol

Appearance Clear, colorless to brown liquid

Boiling Point
95-97°C @ 12 mmHg; 259.6°C

@ 760 mmHg

Density 1.51 ± 0.1 g/cm³ (Predicted)

Solubility
Not miscible or difficult to mix

in water

pKa 4.18 ± 0.40 (Predicted)

Refractive Index 1.498

InChI

1S/C7H5F2NO2/c8-7(9)11-5-

2-1-4(10)3-6(5)12-7/h1-

3H,10H2

InChIKey
CVYQRDKVWVBOFP-

UHFFFAOYSA-N

SMILES
NC1=CC2=C(OC(F)

(F)O2)C=C1
[1]

Storage Conditions

Keep in a dark place, sealed in

dry, at 2-8°C or inert

atmosphere at room

temperature.

Experimental Protocols
Synthesis of 2,2-Difluorobenzo[d]dioxol-5-amine
While detailed, step-by-step experimental protocols for the synthesis of 2,2-

Difluorobenzo[d]dioxol-5-amine are proprietary to manufacturers, a general synthetic route can

be outlined. The synthesis typically involves the nitration of 2,2-difluoro-1,3-benzodioxole

followed by the reduction of the resulting nitro group to an amine.
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A generalized workflow for this synthesis is depicted below.

2,2-Difluoro-1,3-benzodioxole Nitration
(e.g., HNO3/H2SO4) 5-Nitro-2,2-difluorobenzo[d]dioxole Reduction

(e.g., H2/Pd-C, Fe/HCl) 2,2-Difluorobenzo[d]dioxol-5-amine Purification
(e.g., Distillation, Chromatography) Pure 2,2-Difluorobenzo[d]dioxol-5-amine

Click to download full resolution via product page

A generalized synthetic workflow for 2,2-Difluorobenzo[d]dioxol-5-amine.

Analytical Characterization
To ensure the identity and purity of 2,2-Difluorobenzo[d]dioxol-5-amine, a series of analytical

tests are typically performed. These methods provide qualitative and quantitative data about

the compound's structure and purity.

The general workflow for the analytical characterization is outlined in the following diagram.

Purity Analysis

Structural Analysis

Synthesized Sample of
2,2-Difluorobenzo[d]dioxol-5-amine

Purity Assessment

Structural Elucidation HPLC/GC Titration

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F) Mass Spectrometry (MS) Infrared Spectroscopy (IR)

Verified Compound
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A typical workflow for the analytical characterization of the compound.

Applications in Synthesis
2,2-Difluorobenzo[d]dioxol-5-amine is a valuable building block in organic synthesis. It serves

as a key intermediate in the production of pharmaceuticals, agrochemicals, and other specialty

chemicals.[2] For instance, it is a precursor in the synthesis of more complex molecules, such

as Lumacaftor, a drug used to treat cystic fibrosis.[3]

The role of 2,2-Difluorobenzo[d]dioxol-5-amine as a chemical intermediate is illustrated below.

2,2-Difluorobenzo[d]dioxol-5-amine

Reaction with
Carboxylic Acid Derivative

Reaction with
Alkylating Agent

Other Functional
Group Transformations

Pharmaceuticals
(e.g., Lumacaftor Precursors)

Agrochemicals
(e.g., Pesticides, Herbicides)

Specialty Chemicals
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The role of 2,2-Difluorobenzo[d]dioxol-5-amine as a versatile chemical intermediate.

Safety Information
2,2-Difluorobenzo[d]dioxol-5-amine is classified as harmful and an irritant. It is harmful if

swallowed, inhaled, or in contact with skin. It can also cause irritation to the eyes, respiratory

system, and skin. The GHS hazard statements associated with this compound are H317 (May

cause an allergic skin reaction), H319 (Causes serious eye irritation), and H412 (Harmful to

aquatic life with long-lasting effects). Recommended precautionary statements include P261

(Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective

clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing). Appropriate personal protective equipment (PPE), including gloves, safety glasses,
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and a lab coat, should be worn when handling this chemical. All work should be conducted in a

well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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